Cas no 113-22-4 (Estra-1,3,5(10)-triene-3,16,17-triol,16,17-bis(hydrogen succinate), sodium salt (1:1), (16a,17b)-)

• Product name: Estra-1,3,5(10)-triene-3,16,17-triol,16,17-bis(hydrogen succinate), sodium salt (1:1), (16a,17b)-
• CAS No: 113-22-4
• MF: C₂₆H₃₂O₉
• MW: 488.52688
• CID: 174814
• PubChem ID: 164538

Estra-1,3,5(10)-triene-3,16,17-triol,16,17-bis(hydrogen succinate), sodium salt (1:1), (16a,17b)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,16,17-bis(hydrogen succinate), sodium salt (1:1), (16a,17b)-
• ESTRIOL 16,17-BIS(SODIUM HEMISUCCINATE) [MI]
• Estriol sodium succinate (BAN)
• Estriol sodium succinate
• UNII-64I100CU65
• Styptanon (TN)
• 64I100CU65
• ESTRIOL DISODIUM SUCCINATE [WHO-DD]
• Estriol 16,17-bis(sodium hemisuccinate)
• ESTRIOL 16,17-BIS(HYDROGEN SUCCINATE) DISODIUM SALT
• Estriol 16alpha, 17beta-di (sodium succinate)
• D07921
• Estra-1,3,5(10)-triene-3,16,17-triol, 16,17-bis(hydrogen butanedioate), disodium salt, (16alpha,17beta)-
• ESTRIOL DISODIUM SUCCINATE
• ESTRIOL SODIUM SUCCINATE [MART.]
• Estriol sodium succinate [INN:BAN]
• DISODIUM 3-HYDROXY-ESTRA-1,3,5(10)-TRIENE-16.ALPHA.,17.BETA.-DIYL DISUCCINATE
• 113-22-4
• disodium;4-[[(8R,9S,13S,14S,16R,17R)-17-(3-carboxylatopropanoyloxy)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl]oxy]-4-oxobutanoate
• Q27263755

• Inchi： InChI=1S/C26H32O9/c1-26-11-10-17-16-5-3-15(27)12-14(16)2-4-18(17)19(26)13-20(34-23(32)8-6-21(28)29)25(26)35-24(33)9-7-22(30)31/h3,5,12,17-20,25,27H,2,4,6-11,13H2,1H3,(H,28,29)(H,30,31)
• InChI Key： VBRVDDFOBZNCPF-UHFFFAOYSA-N
• SMILES： OC(CCC(OC1CC2C3CCC4C=C(C=CC=4C3CCC2(C)C1OC(CCC(=O)O)=O)O)=O)=O

Computed Properties

• Exact Mass: 532.1686
• Monoisotopic Mass: 532.16852109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 830
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 153.09